Cas no 2680728-90-7 (2,2,2-Trifluoro-1-[3-hydroxy-3-(2-phenylethyl)azetidin-1-yl]ethan-1-one)

2,2,2-Trifluoro-1-[3-hydroxy-3-(2-phenylethyl)azetidin-1-yl]ethan-1-one is a fluorinated azetidine derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a trifluoroacetyl group and a hydroxy-substituted azetidine ring, offering versatility as a synthetic intermediate. The presence of the phenyl ethyl moiety enhances lipophilicity, which may improve bioavailability in drug development. The trifluoromethyl group contributes to metabolic stability and binding affinity, making it valuable for medicinal chemistry applications. This compound is particularly useful for exploring structure-activity relationships in bioactive molecules. Its well-defined stereochemistry and functional groups allow for selective modifications, facilitating the development of novel therapeutic agents or specialty chemicals.
2,2,2-Trifluoro-1-[3-hydroxy-3-(2-phenylethyl)azetidin-1-yl]ethan-1-one structure
2680728-90-7 structure
Product Name:2,2,2-Trifluoro-1-[3-hydroxy-3-(2-phenylethyl)azetidin-1-yl]ethan-1-one
CAS No:2680728-90-7
MF:C13H14F3NO2
MW:273.250974178314
CID:6589409
PubChem ID:165910284
Update Time:2025-06-14

2,2,2-Trifluoro-1-[3-hydroxy-3-(2-phenylethyl)azetidin-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • EN300-28283890
    • 2680728-90-7
    • 2,2,2-trifluoro-1-[3-hydroxy-3-(2-phenylethyl)azetidin-1-yl]ethan-1-one
    • 2,2,2-Trifluoro-1-[3-hydroxy-3-(2-phenylethyl)azetidin-1-yl]ethan-1-one
    • Inchi: 1S/C13H14F3NO2/c14-13(15,16)11(18)17-8-12(19,9-17)7-6-10-4-2-1-3-5-10/h1-5,19H,6-9H2
    • InChI Key: JJVKRAAEBNTBOF-UHFFFAOYSA-N
    • SMILES: FC(C(N1CC(CCC2C=CC=CC=2)(C1)O)=O)(F)F

Computed Properties

  • Exact Mass: 273.09766318g/mol
  • Monoisotopic Mass: 273.09766318g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 331
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 40.5Ų

2,2,2-Trifluoro-1-[3-hydroxy-3-(2-phenylethyl)azetidin-1-yl]ethan-1-one Pricemore >>

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Additional information on 2,2,2-Trifluoro-1-[3-hydroxy-3-(2-phenylethyl)azetidin-1-yl]ethan-1-one

Comprehensive Overview of 2,2,2-Trifluoro-1-[3-hydroxy-3-(2-phenylethyl)azetidin-1-yl]ethan-1-one (CAS No. 2680728-90-7)

The compound 2,2,2-Trifluoro-1-[3-hydroxy-3-(2-phenylethyl)azetidin-1-yl]ethan-1-one (CAS No. 2680728-90-7) is a fluorinated azetidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoroethyl moiety and the hydroxy-substituted azetidine ring, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets through hydrogen bonding and hydrophobic interactions.

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability. The 2,2,2-trifluoroethyl group in this compound is a key contributor to these properties, making it a hotspot for medicinal chemistry applications. Additionally, the azetidine ring, a four-membered nitrogen heterocycle, is increasingly explored for its conformational rigidity, which can improve target selectivity in drug design. This combination of features positions CAS No. 2680728-90-7 as a promising candidate for further development.

From a synthetic perspective, the compound's hydroxy group offers versatile functionalization opportunities, enabling the creation of diverse derivatives. This flexibility aligns with current trends in fragment-based drug discovery, where small, modular building blocks are used to optimize lead compounds. The phenylethyl side chain further enhances its utility by introducing aromatic interactions, which are critical for binding to protein targets. Such characteristics make it a subject of interest in high-throughput screening campaigns.

Beyond pharmaceuticals, CAS No. 2680728-90-7 has potential applications in agrochemicals. Fluorinated compounds are known for their pesticidal and herbicidal activities, and this molecule's structural motifs could contribute to novel modes of action. With growing global emphasis on sustainable agriculture, researchers are investigating eco-friendly alternatives, and this compound's unique properties may offer solutions.

The compound's synthetic accessibility is another advantage. Recent advances in catalytic fluorination and ring-forming reactions have streamlined its production, reducing costs and environmental impact. This aligns with the broader shift toward green chemistry principles, where efficiency and sustainability are prioritized. As a result, CAS No. 2680728-90-7 is not only a scientific curiosity but also a commercially viable entity.

In summary, 2,2,2-Trifluoro-1-[3-hydroxy-3-(2-phenylethyl)azetidin-1-yl]ethan-1-one represents a convergence of cutting-edge chemistry and practical applications. Its multifaceted roles in drug discovery, agrochemical innovation, and sustainable synthesis underscore its importance in modern research. As scientific inquiries into fluorinated and nitrogen-containing compounds expand, this molecule is poised to remain a focal point of interdisciplinary studies.

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